Cas no 25980-22-7 (2,3-Quinoxalinediamine,N2,N3-di-2-propen-1-yl-)

• Product Name: 2,3-Quinoxalinediamine,N2,N3-di-2-propen-1-yl-
• CAS No: 25980-22-7
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 287238
• PubChem ID: 109886
• Update Time: 2025-04-19

2,3-Quinoxalinediamine,N2,N3-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinediamine,N2,N3-di-2-propen-1-yl-
• 2,3-quinoxalinediamine, N~2~,N~3~-di-2-propen-1-yl-
• 2-propen-1-amine, N,N'-(1,4-dihydro-2,3-quinoxalinediylidene)bis-
• N,N'-1,4-Dihydroquinoxaline-2,3-diylidenebisprop-2-en-1-amine
• N,N'-Diallylquinoxaline-2,3-diamine
• 2,3-Quinoxalinediamine, N,N'-di-2-propenyl-
• 2,3-Quinoxalinediamine, N2,N3-di-2-propen-1-yl-
• Quinoxaline, 2,3-bis(allylamino)-
• 25980-22-7
• DTXSID7067168

• Inchi： 1S/C14H16N4/c1-3-9-15-13-14(16-10-4-2)18-12-8-6-5-7-11(12)17-13/h3-8H,1-2,9-10H2,(H,15,17)(H,16,18)
• InChI Key： QTILQMJCFYQOKH-UHFFFAOYSA-N
• SMILES： N(CC=C)C1C(=NC2C=CC=CC=2N=1)NCC=C

Computed Properties

• Exact Mass: 240.13768
• Monoisotopic Mass: 240.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 397.1°Cat760mmHg
• Flash Point: 194°C
• Refractive Index: 1.679
• PSA: 49.84